2-{[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-phenylacetamide

• IUPAC Name: 2-[1-(4-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C20H20N2O3S/c1-2-14-8-10-16(11-9-14)22-19(24)12-17(20(22)25)26-13-18(23)21-15-6-4-3-5-7-15/h3-11,17H,2,12-13H2,1H3,(H,21,23)
• InChI Key: LOFIDXDZRFAOSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)CC(C2=O)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

2-{[1-(4-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-phenylacetamide, commonly known as Etizolam, is a thienodiazepine derivative that has been widely used in scientific research. It was first synthesized in Japan in the 1980s and has since gained popularity due to its unique pharmacological properties.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which increases the affinity of GABA for the receptor and enhances its inhibitory effects. This results in a reduction in neuronal excitability and anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Etizolam has been shown to produce a range of biochemical and physiological effects, including muscle relaxation, anticonvulsant activity, and amnesic effects. It has also been shown to have a low potential for abuse and dependence compared to other benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages over other benzodiazepines in laboratory experiments, including its high potency and selectivity for the GABA-A receptor. However, its short half-life and rapid metabolism can make it difficult to maintain stable concentrations in vivo.

Future Directions

There are several future directions for research on Etizolam, including its potential use in the treatment of other neurological disorders such as epilepsy and Alzheimer's disease. Additionally, further studies are needed to explore its effects on different subtypes of the GABA-A receptor and its potential interactions with other neurotransmitter systems.
In conclusion, Etizolam is a promising compound for scientific research due to its unique pharmacological properties and potential therapeutic applications. Further research is needed to fully understand its mechanism of action and explore its potential in the treatment of various neurological disorders.

Scientific Research Applications

Etizolam has been extensively studied in the field of neuroscience due to its ability to enhance the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. This has led to its use in the treatment of various psychiatric disorders, including anxiety, depression, and insomnia.